Cas no 697797-77-6 (Carbamic acid, (1H-pyrazol-1-ylcarbonyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, (1H-pyrazol-1-ylcarbonyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 697797-77-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 1023475
• PubChem ID: 45092099
• Update Time: 2025-04-20

Carbamic acid, (1H-pyrazol-1-ylcarbonyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1H-pyrazol-1-ylcarbonyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl 1H-pyrazole-1-carbonylcarbamate
• 697797-77-6

• Inchi： 1S/C9H13N3O3/c1-9(2,3)15-8(14)11-7(13)12-6-4-5-10-12/h4-6H,1-3H3,(H,11,13,14)
• InChI Key： NTCPVYMMTRUTFH-UHFFFAOYSA-N
• SMILES： O(C(NC(N1C=CC=N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.096
• Monoisotopic Mass: 211.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• XLogP3: 1.1